Cas no 1257851-79-8 (4-Bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid)

• Product Name: 4-Bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid
• CAS No: 1257851-79-8
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• CID: 1035898
• PubChem ID: 71303280
• Update Time: 2025-07-25

4-Bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid
• 4-Bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylicacid
• 1257851-79-8
• CS-0055062
• Z1269188104
• EN300-4260238
• DTXSID70744868
• 7H-Pyrrolo[2,3-d]pyrimidine-6-carboxylic acid, 4-bromo-

• MDL： MFCD17215793
• Inchi： 1S/C7H4BrN3O2/c8-5-3-1-4(7(12)13)11-6(3)10-2-9-5/h1-2H,(H,12,13)(H,9,10,11)
• InChI Key： GJTZRAMZDFKZCN-UHFFFAOYSA-N
• SMILES： BrC1=C2C=C(C(=O)O)NC2=NC=N1

Computed Properties

• Exact Mass: 240.94869g/mol
• Monoisotopic Mass: 240.94869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.9Ų

Additional information on 4-Bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid

Recent Advances in the Application of 4-Bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid (CAS: 1257851-79-8) in Chemical Biology and Drug Discovery

The compound 4-Bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid (CAS: 1257851-79-8) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of kinase inhibition and nucleotide analog development. This heterocyclic scaffold, characterized by its pyrrolo[2,3-d]pyrimidine core, offers versatile chemical handles for further derivatization, making it a valuable building block in medicinal chemistry. Recent studies have highlighted its role in the development of targeted therapies for cancer, inflammatory diseases, and viral infections.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of selective JAK2 inhibitors. Researchers utilized the bromo substituent at the 4-position for palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the scaffold. The carboxylic acid functionality at the 6-position served as a critical anchor point for amide bond formation with various pharmacophores. The resulting compounds showed nanomolar potency against JAK2 with >100-fold selectivity over other JAK isoforms, suggesting potential applications in myeloproliferative disorders.

In the field of antiviral research, a recent patent application (WO2023051234) disclosed novel nucleotide analogs derived from 4-Bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid. The inventors modified the scaffold to mimic natural nucleosides while incorporating the bromine atom as a strategic point for further functionalization. These analogs demonstrated potent activity against RNA-dependent RNA polymerases of several flaviviruses, with EC50 values in the low micromolar range. Molecular docking studies revealed that the carboxylic acid group forms critical hydrogen bonds with conserved residues in the polymerase active site.

The compound's photophysical properties have also attracted attention in chemical biology applications. A 2024 study in ACS Chemical Biology reported the development of fluorescent probes based on this scaffold, where the bromine atom was replaced with various fluorophores through Sonogashira coupling. The resulting probes showed exceptional quantum yields and were used to visualize kinase activity in live cells using fluorescence lifetime imaging microscopy (FLIM). This application highlights the molecule's versatility beyond traditional drug discovery.

Recent synthetic methodology developments have improved access to this valuable intermediate. A 2023 Organic Process Research & Development publication described a scalable, chromatography-free synthesis of 4-Bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid with 78% overall yield from commercially available starting materials. The optimized route features a key regioselective bromination step and employs green chemistry principles, making it suitable for kilogram-scale production. This advancement addresses previous challenges in obtaining the compound in sufficient quantities for preclinical development.

Looking forward, the unique properties of 4-Bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid position it as a promising scaffold for PROTAC (proteolysis targeting chimera) development. Its ability to simultaneously engage target proteins (through the heterocyclic core) and E3 ligases (via the carboxylic acid) makes it particularly suitable for this emerging therapeutic modality. Several research groups have reported preliminary success in this area, with one team achieving selective degradation of BTK at concentrations below 10 nM in cellular assays.